![molecular formula C7H10N2O B069229 [2-(Methylamino)pyridin-4-yl]methanol CAS No. 193001-42-2](/img/structure/B69229.png)
[2-(Methylamino)pyridin-4-yl]methanol
Cat. No. B069229
M. Wt: 138.17 g/mol
InChI Key: QPXUGACTXZYBHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06362336B1
Procedure details
A mixture of 2-chloro-4-hydroxymethylpyridine (1.0 g, 7 mmol), (prepared as described for the starting material in Example 58), and methylamine (30 ml of a 30% solution in ethanol) was heated in a Carius tube for 16 hours at 200° C. The mixture was allowed to cool and the mixture partitioned between saturated aqueous sodium hydrogen carbonate solution and ethyl acetate. The organic layer was separated, dried (MgSO4) and the volatiles removed by evaporation. The residue was purified by column chromatography eluting with ethyl acetate to give 4-hydroxymethyl-2-(methylamino)pyridine (440 mg, 46%) as a yellow oil.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
46%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[C:6]([CH2:8][OH:9])[CH:5]=[CH:4][N:3]=1.[CH3:10][NH2:11]>C(O)C>[OH:9][CH2:8][C:6]1[CH:5]=[CH:4][N:3]=[C:2]([NH:11][CH3:10])[CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC1=NC=CC(=C1)CO
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CN
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Step Three
[Compound]
|
Name
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solution
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Step Four
|
Name
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|
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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200 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
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|
Details
|
(prepared
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to cool
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the mixture partitioned between saturated aqueous sodium hydrogen carbonate solution and ethyl acetate
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic layer was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the volatiles removed by evaporation
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by column chromatography
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WASH
|
Type
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WASH
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|
Details
|
eluting with ethyl acetate
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
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OCC1=CC(=NC=C1)NC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 440 mg | |
| YIELD: PERCENTYIELD | 46% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
